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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the chemical and physical properties of 4,4-
Dimethyl-1-hexene, a key organic compound with applications in various scientific domains.
Authored from the perspective of a Senior Application Scientist, this document synthesizes
technical data with practical insights to support its use in research and development.

Section 1: Core Molecular Attributes

4,4-Dimethyl-1-hexene is an aliphatic hydrocarbon characterized by a six-carbon chain with a
double bond at the first carbon and two methyl groups attached to the fourth carbon.

Molecular Formula and Weight

The fundamental identity of a chemical compound is encapsulated in its molecular formula and
weight. These parameters are critical for stoichiometric calculations, reaction kinetics, and
analytical characterization.

e Molecular Formula: CsHzie[1][2]
e Molecular Weight: 112.21 g/mol [1][3]

The molecular formula, CsHis, indicates that 4,4-Dimethyl-1-hexene is an isomer of octene.
The placement of the double bond and the methyl groups, however, imparts distinct chemical

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b158901?utm_src=pdf-interest
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Dimethyl-1-hexene
https://pubchemlite.lcsb.uni.lu/e/compound/137136
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Dimethyl-1-hexene
https://www.chemeo.com/cid/55-003-7/4-4-Dimethyl-1-hexene
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

and physical properties.

Chemical Structure and Nomenclature

The structural arrangement of atoms within a molecule dictates its reactivity and physical
behavior. Understanding the precise structure is paramount for predicting its interactions in a
biological or chemical system.

IUPAC Name: 4,4-dimethylhex-1-ene[1]

Synonyms: 1-Hexene, 4,4-dimethyl-[1]

SMILES: CCC(C)(C)CC=C[1]

InChl: InChl=1S/C8H16/c1-5-7-8(3,4)6-2/h5H,1,6-7H2,2-4H3[1]

The IUPAC name provides a systematic and unambiguous description of the molecule's
connectivity. The SMILES and InChl strings offer machine-readable formats for computational
chemistry applications.

Section 2: Physicochemical Properties and Data

A thorough understanding of a compound's physicochemical properties is essential for its
practical application, including purification, formulation, and safety handling.

Tabulated Physicochemical Data

Property Value Source
Molecular Weight 112.21 g/mol PubChem[1]
Molecular Formula CsHise PubChem|[1]
Boiling Point 375.89 K Cheméo[3]
Melting Point 180.58 K Cheméo[3]
Density Data not readily available

Vapor Pressure 1.33 kPa at 277.96 K Cheméo[3]
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Note: The provided boiling and melting points are from computational estimations (Joback
method) and should be used as a guide. Experimental validation is recommended for critical

applications.

Section 3: Experimental Protocols and Workflows

The accurate determination of a compound's properties relies on robust experimental
methodologies. This section outlines a standard workflow for characterizing a sample of 4,4-
Dimethyl-1-hexene.

Workflow for Physicochemical Characterization
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Sample Acquisition and Purity Assessment

Obtain 4,4-Dimethyl-1-hexene Sample

:

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity
urity >95%
Molecular Weight and Formula Verification

High-Resolution Mass Spectrometry (HRMS)

:

Elemental Analysis (CHNS)

ormula Confirmed

Spectroscopic Confirmation

Nuclear Magnetic Resonance (NMR) Spectroscopy ("'H, 13C)

'

Fourier-Transform Infrared (FTIR) Spectroscopy

tructure Confirmed

Physical Property Determination

Differential Scanning Calorimetry (DSC) for Melting Point

:

Distillation for Boiling Point
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Caption: Experimental workflow for the comprehensive characterization of 4,4-Dimethyl-1-
hexene.

Step-by-Step Protocol: Molecular Weight Verification by
Mass Spectrometry

o Sample Preparation: Prepare a dilute solution of 4,4-Dimethyl-1-hexene in a volatile organic
solvent (e.g., hexane or dichloromethane) at a concentration of approximately 1 mg/mL.

¢ Instrumentation: Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF)
or Orbitrap instrument, coupled with an appropriate ionization source (e.g., electron
ionization for GC-MS or electrospray ionization for direct infusion).

» Data Acquisition: Acquire the mass spectrum over a relevant mass-to-charge (m/z) range.
For 4,4-Dimethyl-1-hexene, a range of m/z 50-200 is appropriate.

o Data Analysis:
o ldentify the molecular ion peak ([M]* or [M+H]*).
o Determine the accurate mass of this peak to at least four decimal places.

o Compare the experimentally determined accurate mass with the theoretical exact mass
calculated for the molecular formula CsHie. The theoretical monoisotopic mass is
112.1252 u.[1] A close correlation between the experimental and theoretical masses
confirms the molecular formula.

Section 4: Logical Relationships in Chemical
Identification

The process of identifying an unknown compound is a logical progression of experiments,
where each result informs the next step.

Confirm Formula Identify Functional Groups

NMR Spectroscopy HRMS fication

) othesize Structure
Unknown Sample Y]

FTIR Spectroscopy _)—#C_ Definitive Identi
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Click to download full resolution via product page
Caption: Logical flow for the definitive identification of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b158901?utm_src=pdf-body-img
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/137136
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://www.chemeo.com/cid/42-108-9/4-4-Dimethyl-1-hexene.html
https://www.benchchem.com/product/b158901?utm_src=pdf-body
https://pubchemlite.acs.org/compound/137136
https://www.benchchem.com/product/b158901?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4_4-Dimethyl-1-hexene
https://pubchemlite.lcsb.uni.lu/e/compound/137136
https://www.chemeo.com/cid/55-003-7/4-4-Dimethyl-1-hexene
https://www.chemeo.com/cid/55-003-7/4-4-Dimethyl-1-hexene
https://www.benchchem.com/product/b158901#4-4-dimethyl-1-hexene-molecular-weight-and-formula
https://www.benchchem.com/product/b158901#4-4-dimethyl-1-hexene-molecular-weight-and-formula
https://www.benchchem.com/product/b158901#4-4-dimethyl-1-hexene-molecular-weight-and-formula
https://www.benchchem.com/product/b158901#4-4-dimethyl-1-hexene-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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